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Compound of Interest

Compound Name: Nonyltrimethylammonium bromide

Cat. No.: B1206413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated
with Nonyltrimethylammonium bromide (NTAB). The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding for
professionals handling this substance.

Chemical Identification

Identifier Value

Chemical Name Nonyltrimethylammonium bromide

NTAB, Trimethylnonylammonium bromide, 1-

Synonyms Nonanaminium, N,N,N-trimethyl-, bromide
CAS Number 1943-11-9

Molecular Formula C12H28BrN

Molecular Weight 266.26 g/mol [1]

Chemical Structure CCCCCCCCC--INVALID-LINK--(C)C.[Br-]

Hazard Identification
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Nonyltrimethylammonium bromide is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification

Hazard Class Hazard Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Source: European Chemicals Agency (ECHA) C&L Inventory[1]

GHS Label Elements

e Pictogram:
» Signal Word:Warning
e Hazard Statements:
o H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]

 Precautionary Statements:

o

Prevention: P264, P280

[¢]

Response: P302+P352, P305+P351+P338, P321, P332+P313, P337+P313, P362+P364

[¢]

Storage: -

o

Disposal: -

Physical and Chemical Properties
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Property Value

Physical State Solid

Appearance White to off-white powder
Odor No data available

Melting Point 76 °C (lit.)

Boiling Point 81 °C /0.1 mmHg (lit.)
Flash Point 72 °C (lit.)

Solubility No data available

Vapor Pressure No data available
Density No data available

Toxicological Information

Specific quantitative toxicological data for Nonyltrimethylammonium bromide, such as LD50
(median lethal dose) and LC50 (median lethal concentration), are not readily available in the
public domain. The data presented below is for a structurally similar compound,
Cetyltrimethylammonium bromide (CTAB), and should be considered for estimation purposes
only.

Toxicity Data (for

Cetyltrimethylammonium Value Species
bromide)

Acute Oral Toxicity (LD50) 410 mg/kg Rat
Acute Dermal Toxicity (LD50) 2,150 mg/kg Rabbit

Acute Inhalation Toxicity
(LC50)

No data available -

 Skin Irritation: Causes skin irritation.[1]
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o Eye Irritation: Causes serious eye irritation.[1]

e Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.
o Carcinogenicity: No data available.

» Reproductive Toxicity: No data available.

o Specific Target Organ Toxicity (Single Exposure): No data available.

» Specific Target Organ Toxicity (Repeated Exposure): No data available.

o Aspiration Hazard: No data available.

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move victim to fresh air. If breathing is difficult,
give oxygen. If not breathing, give artificial

respiration and consult a doctor immediately.

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards Arising from the Chemical: No data available.

Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), hydrogen bromide
gas.

Protective Equipment and Precautions for Firefighters: Wear self-contained breathing
apparatus for firefighting if necessary.

Accidental Release Measures

Personal Precautions, Protective Equipment, and Emergency Procedures: Avoid dust
formation. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use
personal protective equipment. Wear chemical impermeable gloves. Ensure adequate
ventilation. Remove all sources of ignition. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

Methods and Materials for Containment and Cleaning Up: Pick up and arrange disposal
without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.

Handling and Storage

Precautions for Safe Handling: Handling in a well-ventilated place. Wear suitable protective
clothing. Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use non-
sparking tools. Prevent fire caused by electrostatic discharge steam.

Conditions for Safe Storage, Including any Incompatibilities: Store the container tightly
closed in a dry, cool, and well-ventilated place. Store apart from foodstuff containers or
incompatible materials.

Personal Protective Equipment

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US).

Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with gloves.
Gloves must be inspected prior to use. Wash and dry hands.
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» Respiratory Protection: If exposure limits are exceeded, irritation or other symptoms are
experienced, use a full-face respirator.

e Thermal Hazards: No data available.

Stability and Reactivity

o Reactivity: No data available.

e Chemical Stability: Stable under recommended storage conditions.
o Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: No data available.

e Incompatible Materials: No data available.

e Hazardous Decomposition Products: No data available.

Ecotoxicological Information

Specific ecotoxicity data for Nonyltrimethylammonium bromide is not readily available. The
following information is for a related substance, Dodecyltrimethylammonium bromide, and
should be used for estimation with caution.

Ecotoxicity Data (for .
alue
Dodecyltrimethylammonium bromide)

Partition coefficient: n-octanol/water (log Pow) -1.6--1.2

This suggests that bioaccumulation is not expected.

Disposal Considerations

o Waste Treatment Methods: The material can be disposed of by removal to a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing. Do not
contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not discharge to
sewer systems.
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» Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, the packaging can be punctured to make it
unusable for other purposes and then be disposed of in a sanitary landfill.

Experimental Protocols

The following are generalized experimental protocols for key toxicological assessments based
on OECD guidelines. Specific parameters may need to be adjusted for
Nonyltrimethylammonium bromide.

Acute Oral Toxicity (Based on OECD Guideline 401)

e Animal Selection: Healthy young adult rodents (e.qg., rats), fasted overnight, are used. At
least 5 animals of the same sex are used per dose level.

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube. If a single dose is not possible, it can be given in smaller fractions over a
period not exceeding 24 hours.

o Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for
at least 14 days. Observations are made frequently on the day of dosing and at least daily
thereafter.

e Necropsy: All animals (those that die during the test and survivors at the end) are subjected
to a gross necropsy.

» Data Analysis: The LD50 is calculated using a standard statistical method.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

e Animal Selection: Healthy young adult albino rabbits are used.

o Test Substance Application: A single dose of 0.5 g of the solid test substance is applied to a
small area of clipped skin (approximately 6 cm2) and covered with a gauze patch.

o Exposure Duration: The exposure period is 4 hours.
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e Observation: The skin is examined for signs of erythema and edema at 1, 24, 48, and 72
hours after patch removal, and then daily for up to 14 days.

» Scoring: Skin reactions are scored according to a standardized grading system.

o Classification: The substance is classified as an irritant or corrosive based on the severity
and reversibility of the skin reactions.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

e Animal Selection: Healthy young adult albino rabbits are used.

o Test Substance Application: A single dose of the test substance (e.g., 0.1 mL of a solution or
0.1 g of a solid) is instilled into the conjunctival sac of one eye. The other eye serves as a
control.

o Observation: The eyes are examined for ocular reactions (corneal opacity, iritis, conjunctival
redness, and chemosis) at 1, 24, 48, and 72 hours after application, and then daily if effects
persist.

e Scoring: Ocular lesions are scored using a standardized system.

» Classification: The substance is classified based on the severity and reversibility of the eye
irritation or corrosion.
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Caption: Hazard Communication and Safety Management Workflow for NTAB.
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Caption: General Workflow for Toxicological Risk Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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